Cas no 2362-53-0 (Thianthrene, 5,5-dioxide)

• Product Name: Thianthrene, 5,5-dioxide
• CAS No: 2362-53-0
• MF: C₁₂H₈O₂S₂
• MW: 248.320720672607
• CID: 1414712
• PubChem ID: 619163
• Update Time: 2025-04-20

Thianthrene, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• Thianthrene, 5,5-dioxide
• thianthrene-5,5-dioxide
• SCHEMBL7751460
• thianthren 5,5-dioxid
• 2362-53-0
• DTXSID00347220
• YAOMBFIYBNUKHD-UHFFFAOYSA-N
• thianthrene 5,5-dioxide

• Inchi： 1S/C12H8O2S2/c13-16(14)11-7-3-1-5-9(11)15-10-6-2-4-8-12(10)16/h1-8H
• InChI Key： YAOMBFIYBNUKHD-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2SC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 247.99664
• Monoisotopic Mass: 247.99657184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodithiins Thianthrenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodithiins 1,4-benzodithiins Thianthrenes